Cas no 1824731-37-4 ((R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide
• CAS No: 1824731-37-4
• MF: C₂₅H₃₀NOPS
• MW: 423.5506
• MDL: MFCD33401728
• CID: 5084172
• PubChem ID: 156620832
• Update Time: 2025-07-14

(R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide
• SY287273
• MFCD33401728
• 1824731-37-4
• (R)-N-[(1S)-2-diphenylphosphanyl-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide
• (R)-N-((S)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide
• CS-0147435
• E81927
• (R)-N-[(1S)-2-(diphenylphosphanyl)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide
• [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide, 95%
• [S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide
• S(R)]-N-[(1S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethyl-2-propanesulfinamide

• MDL： MFCD33401728
• Inchi： 1S/C25H30NOPS/c1-25(2,3)29(27)26(4)24(21-14-8-5-9-15-21)20-28(22-16-10-6-11-17-22)23-18-12-7-13-19-23/h5-19,24H,20H2,1-4H3
• InChI Key： OUMOIKKJQPXFKP-UHFFFAOYSA-N
• SMILES： S(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(N(C([H])([H])[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 423.17857275g/mol
• Monoisotopic Mass: 423.17857275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.5

Additional information on (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide

Compound CAS No. 1824731-37-4: (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide

The compound with CAS No. 1824731-37-4, named (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide, is a highly specialized organophosphorus compound with significant applications in asymmetric catalysis and organic synthesis. This compound is characterized by its unique stereochemistry, featuring an (R,S)-configuration, which plays a crucial role in its catalytic activity and selectivity.

Diphenylphosphino groups are well-known for their ability to act as chiral ligands in transition metal complexes, particularly in palladium-catalyzed reactions. The presence of a sulfinamide group further enhances the compound's versatility, as sulfinamides are known to stabilize metal centers and improve catalytic performance. Recent studies have highlighted the use of this compound in enantioselective cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it has demonstrated exceptional enantioselectivity and turnover numbers.

The synthesis of this compound involves a multi-step process that begins with the preparation of the diphenylphosphine derivative. This is followed by the introduction of the sulfinamide group through a carefully controlled reaction sequence. The stereochemistry of the compound is meticulously controlled during synthesis to ensure the desired (R,S)-configuration, which is critical for its catalytic activity.

In terms of applications, this compound has found widespread use in the pharmaceutical industry for the synthesis of chiral drug intermediates. Its ability to induce high enantioselectivity makes it invaluable in the production of optically active compounds, which are essential for drug development. Recent research has also explored its potential in other areas, such as asymmetric hydrogenation and oxidation reactions.

The stability and reactivity of this compound are influenced by its molecular structure. The diphenylphosphino group provides electronic and steric effects that modulate the reactivity of the metal center. Meanwhile, the sulfinamide group contributes to the overall stability of the complex and enhances its solubility in organic solvents.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Recent findings suggest that it exhibits low toxicity and rapid degradation under aerobic conditions, making it a sustainable choice for industrial applications.

In conclusion, (R)-N-[(S)-2-(Diphenylphosphino)-1-phenylethyl]-N,2-dimethylpropane-2-sulfinamide is a versatile and highly effective chiral ligand with wide-ranging applications in organic synthesis and catalysis. Its unique structure and stereochemistry make it a valuable tool for researchers and industry professionals alike.